Cas no 127286-04-8 (Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate)

• Product Name: Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate
• CAS No: 127286-04-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 1029620
• PubChem ID: 15675331
• Update Time: 2025-06-09

Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate
• 4-Oxo-1,4-dihydro-quinoline-6-carboxylic acid ethyl ester
• 6-ethoxycarbonyl-4(1H)-quinolone
• YFA01833
• 6-Quinolinecarboxylic acid, 4-hydroxy-, ethyl ester
• SCHEMBL9070470
• 4-Hydroxyquinoline-6-carboxylic acid ethyl ester
• MFCD17169955
• ethyl 4-oxo-1H-quinoline-6-carboxylate
• 4-Hydroxy-quinoline-6-carboxylic acid ethyl ester
• AKOS016846038
• CFA28604
• G10603
• DTXSID00576699
• BS-49839
• DA-33848
• HJEXAEIHROLMFS-UHFFFAOYSA-N
• SB68790
• SCHEMBL7283675
• 127286-04-8
• SB68840
• 4-Oxo-1,4-dihydroquinoline-6-carboxylic acid ethyl ester
• Ethyl 4-hydroxyquinoline-6-carboxylate
• CS-0100661
• Ethyl4-oxo-1,4-dihydroquinoline-6-carboxylate
• 148018-33-1

• MDL： MFCD19441953
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)8-3-4-10-9(7-8)11(14)5-6-13-10/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： HJEXAEIHROLMFS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C(C=CN2)=O)C=1)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate

Recent Advances in the Study of Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate (CAS: 127286-04-8)

Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate (CAS: 127286-04-8) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief consolidates the latest findings on this compound, highlighting its synthetic pathways, biological activities, and potential therapeutic applications.

The compound's structural motif, featuring a quinoline core with an ester functional group, makes it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, which showed promising activity against various cancer cell lines. The study utilized computational docking and in vitro assays to validate the compound's binding affinity to specific kinase targets, underscoring its potential in targeted cancer therapy.

Further research has investigated the antimicrobial properties of Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its derivative's potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study emphasized the compound's ability to disrupt bacterial cell membrane integrity, offering a new avenue for combating antibiotic resistance. These findings are particularly relevant in the context of the global rise in antimicrobial resistance.

In addition to its antimicrobial and anticancer potential, the compound has been explored for its anti-inflammatory effects. A 2024 study in European Journal of Pharmacology highlighted its role in modulating inflammatory pathways, specifically through the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests its applicability in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's favorable pharmacokinetic profile, which enhances its suitability for further drug development.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Future research directions may include structural modifications to enhance its therapeutic index and large-scale synthesis methods to facilitate preclinical studies. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically viable treatments.

In conclusion, Ethyl 4-oxo-1,4-dihydroquinoline-6-carboxylate (CAS: 127286-04-8) represents a promising scaffold in medicinal chemistry, with diverse applications in oncology, infectious diseases, and inflammation. Continued research into its mechanisms of action and synthetic optimization will be essential for unlocking its full therapeutic potential.